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Compound of Interest

Compound Name: D-Fructose-1,2,3-13C3

Cat. No.: B15555540

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: A specific Certificate of Analysis for D-Fructose-1,2,3-13C3 was not publicly
available at the time of this writing. The following technical guide has been compiled based on
information from suppliers of isotopically labeled compounds and typical data found in
Certificates of Analysis for analogous materials, such as other 13C labeled fructose isomers.
The data presented herein is for illustrative and guidance purposes.

Introduction

D-Fructose-1,2,3-13C3 is a stable isotope-labeled monosaccharide used in metabolic
research and as a tracer in various biochemical pathways. A Certificate of Analysis (CoA) is a
critical document that provides a detailed summary of the quality control tests performed on a
specific batch of the compound. This guide outlines the typical data and experimental
methodologies presented in a CoA for D-Fructose-1,2,3-13C3.

Quantitative Data Summary

The following tables summarize the kind of quantitative data typically provided in a CoA for D-
Fructose-1,2,3-13C3.

Table 1: General Properties and Identification
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Parameter Specification

Chemical Name D-Fructose-1,2,3-13C3

D-(-)-Fructose-1,2,3-13C3; D-(-)-Levulose-1,2,3-

Synonyms 133

Molecular Formula C313C3H1206

Molecular Weight 183.13 g/mol [1][2]

CAS Number N/A

Appearance White Powder

Solubility Soluble in Water, DMSO, Chloroform,
Dichloromethane[1]

Storage Store at 2-8°C, protected from air and light[1]

Table 2: Purity and Isotopic Enrichment

Parameter Method Specification
Chemical Purity HPLC > 98%[1]
Isotopic Enrichment Mass Spectrometry =99 atom % 13C

Table 3: Physicochemical Properties

Parameter Method Specification

Optical Rotation Polarimetry Conforms to standard
Infrared Spectrum IR Spectroscopy Conforms to structure
Residual Solvents GC-HS Meets USP <467> limits

Experimental Protocols
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Detailed methodologies are crucial for the replication and validation of results. The following
are typical experimental protocols that would be cited in a CoA.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

¢ Objective: To determine the chemical purity of the compound by separating it from any non-
labeled or other impurities.

¢ Instrumentation: Agilent 1260 Infinity Il or equivalent.
e Column: Aminex HPX-87C Column, 300 x 7.8 mm.

e Mobile Phase: Degassed, deionized water.

e Flow Rate: 0.6 mL/min.

e Column Temperature: 80°C.

o Detector: Refractive Index Detector (RID).

* Injection Volume: 20 pL.

o Sample Preparation: The sample is accurately weighed and dissolved in the mobile phase to
a final concentration of 5 mg/mL.

Mass Spectrometry for Isotopic Enrichment

o Objective: To confirm the molecular weight and determine the isotopic enrichment of the 13C
labels.

 Instrumentation: High-Resolution Mass Spectrometer (e.g., Thermo Scientific Orbitrap)
coupled with Liquid Chromatography (LC-HRMS).[3]

 lonization Mode: Electrospray lonization (ESI), negative mode.

e Mass Analyzer: Orbitrap or Time-of-Flight (TOF).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28213171/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Data Analysis: The isotopic distribution is analyzed to calculate the percentage of molecules
containing three 13C atoms.

Polarimetry for Optical Rotation

o Objective: To measure the specific rotation of the compound, confirming its stereochemical
identity.

Instrumentation: PerkinElmer Model 341 Polarimeter or equivalent.

Wavelength: 589 nm (Sodium D-line).

Sample Concentration: ¢ = 2 in H20.

Temperature: 20°C.

Visualizations
Certificate of Analysis Workflow

The following diagram illustrates a typical workflow for generating a Certificate of Analysis for a
chemical substance.
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Caption: Workflow for Certificate of Analysis Generation.
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This in-depth guide provides a comprehensive overview of the critical information and
methodologies associated with the Certificate of Analysis for D-Fructose-1,2,3-13C3, tailored
for researchers, scientists, and professionals in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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